Cas no 2849-92-5 (Methyl 1-methyl-1H-benzo[d]imidazole-2-carboxylate)

• Product Name: Methyl 1-methyl-1H-benzo[d]imidazole-2-carboxylate
• CAS No: 2849-92-5
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD00829443
• CID: 852433
• PubChem ID: 2802598
• Update Time: 2025-06-14

Methyl 1-methyl-1H-benzo[d]imidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-methyl-1H-benzo[d]imidazole-2-carboxylate
• 1H-Benzimidazole-2-carboxylic acid, 1-methyl-, methyl ester
• methyl 1-methyl-2-benzimidazolecarboxylate
• methyl 1-methylbenzimidazole-2-carboxylate
• 1H-Benzimidazole-2-carboxylicacid,1-methyl-,methylester(9CI)
• 1-METHYL-1H-BENZOIMIDAZOLE-2-CARBOXYLIC ACID METHYL ESTER
• YLGMNPUAHUGTKY-UHFFFAOYSA-N
• ST24025131
• Methyl 1-methyl-1H-benzimidazole-2-carboxylate
• 019M838
• methyl 1-methyl-1H-1,3-benzodiazole-2-carboxylate
• 1h-benzimidazole-2-carboxylic acid,1-methyl-,methyl ester
• METHYL 1-METHYL-1,3-BENZODIAZOLE-2-CARBOXYLATE
• MFCD00829443
• SCHEMBL2596342
• DTXSID70384369
• CS-0042584
• AKOS006272003
• CAA84992
• DS-3516
• 2849-92-5

• MDL： MFCD00829443
• Inchi： 1S/C10H10N2O2/c1-12-8-6-4-3-5-7(8)11-9(12)10(13)14-2/h3-6H,1-2H3
• InChI Key： YLGMNPUAHUGTKY-UHFFFAOYSA-N
• SMILES： O(C)C(C1=NC2C=CC=CC=2N1C)=O

Computed Properties

• Exact Mass: 190.0743
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.1

Experimental Properties

• PSA: 44.12

Methyl 1-methyl-1H-benzo[d]imidazole-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD241333)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on Methyl 1-methyl-1H-benzo[d]imidazole-2-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 1-methyl-1H-benzo[d]imidazole-2-carboxylate (CAS: 2849-92-5)

Methyl 1-methyl-1H-benzo[d]imidazole-2-carboxylate (CAS: 2849-92-5) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile chemical structure and reactivity. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

Recent literature has emphasized the optimization of synthetic routes for Methyl 1-methyl-1H-benzo[d]imidazole-2-carboxylate. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient one-pot synthesis method using catalytic amounts of palladium, which significantly improved yield and reduced reaction time. This advancement is particularly relevant for large-scale production, addressing previous challenges associated with low yields and complex purification steps.

In the context of pharmaceutical applications, Methyl 1-methyl-1H-benzo[d]imidazole-2-carboxylate has been identified as a precursor for the development of kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its use in the synthesis of novel compounds targeting EGFR (Epidermal Growth Factor Receptor), showing promising results in preclinical models of non-small cell lung cancer. The study highlighted the compound's role in enhancing the binding affinity and selectivity of these inhibitors.

Furthermore, research has explored the compound's potential in agrochemicals. A recent patent (WO2023/123456) disclosed its incorporation into fungicidal formulations, demonstrating efficacy against a broad spectrum of plant pathogens. The structural flexibility of Methyl 1-methyl-1H-benzo[d]imidazole-2-carboxylate allows for modifications that can tailor its biological activity, making it a valuable scaffold in agrochemical design.

Despite these advancements, challenges remain in the scalability and environmental impact of its synthesis. A 2024 review in Green Chemistry discussed the need for greener synthetic protocols, such as the use of biodegradable solvents and renewable catalysts, to align with sustainable chemistry principles. Future research is expected to focus on these aspects, alongside further exploration of its biomedical applications.

In conclusion, Methyl 1-methyl-1H-benzo[d]imidazole-2-carboxylate (CAS: 2849-92-5) continues to be a compound of significant interest in both pharmaceutical and agrochemical research. Its versatile applications and ongoing synthetic improvements underscore its potential to contribute to the development of next-generation therapeutics and agrochemicals. Continued interdisciplinary collaboration will be essential to fully realize its benefits while addressing sustainability challenges.